Cas no 1268882-60-5 (2-bromo-5-hydrazinylPyridine)

• Product Name: 2-bromo-5-hydrazinylPyridine
• CAS No: 1268882-60-5
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• MDL: MFCD18785556
• CID: 2112725
• PubChem ID: 52908344
• Update Time: 2025-05-19

2-bromo-5-hydrazinylPyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-hydrazinylPyridine
• DA-26787
• CS-0199299
• 1268882-60-5
• W15223
• AS-60608
• (6-Bromo-pyridin-3-yl)-hydrazine
• SY192275
• Pyridine, 2-bromo-5-hydrazinyl-
• AKOS026729843
• NNXMHHZWYHESGQ-UHFFFAOYSA-N
• SCHEMBL1515482
• EN300-75422
• MFCD18785556
• (6-bromopyridin-3-yl)hydrazine
• 2-bromo-5-hydrazinopyridine
• 845-358-6
• TAC88260

• MDL： MFCD18785556
• Inchi： 1S/C5H6BrN3/c6-5-2-1-4(9-7)3-8-5/h1-3,9H,7H2
• InChI Key： NNXMHHZWYHESGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)NN

Computed Properties

• Exact Mass: 186.975
• Monoisotopic Mass: 186.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: 1.1

Additional information on 2-bromo-5-hydrazinylPyridine

2-Bromo-5-hydrazinylPyridine (CAS No. 1268882-60-5): A Versatile Building Block in Modern Organic Synthesis

2-Bromo-5-hydrazinylPyridine (CAS 1268882-60-5) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This brominated pyridine derivative serves as a crucial intermediate for synthesizing various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 2-bromo-5-hydrazinylPyridine combines the electron-withdrawing bromo substituent at the 2-position with the nucleophilic hydrazine group at the 5-position, creating unique reactivity patterns. This dual functionality makes it particularly useful in cross-coupling reactions and heterocycle formation, addressing current research demands for efficient synthetic methodologies.

Recent studies highlight the growing importance of pyridine-based compounds in drug discovery, with particular interest in their role as protein kinase inhibitors. The 2-bromo-5-hydrazinylPyridine scaffold offers excellent potential for structure-activity relationship (SAR) studies, enabling medicinal chemists to explore novel therapeutic approaches for challenging disease targets.

In material science applications, 1268882-60-5 serves as a precursor for constructing π-conjugated systems and coordination complexes. The bromine atom facilitates various metal-catalyzed coupling reactions, while the hydrazine group allows for further functionalization through condensation reactions, making it valuable for developing advanced organic electronic materials.

The synthetic utility of 2-bromo-5-hydrazinylPyridine extends to its use in constructing fused heterocyclic systems, which are prevalent in many FDA-approved drugs. Researchers particularly value its application in preparing pyrazolo[3,4-b]pyridine derivatives, a privileged scaffold in medicinal chemistry with demonstrated activity against various biological targets.

From a commercial perspective, the demand for high-purity 2-bromo-5-hydrazinylPyridine has steadily increased, driven by its versatile applications in both academic and industrial settings. Suppliers typically offer this compound with purity levels exceeding 97%, meeting the stringent requirements of modern synthetic laboratories.

Recent innovations in synthetic methodology have improved access to CAS 1268882-60-5, with several research groups reporting optimized routes that enhance yield and reduce byproduct formation. These advancements address the growing need for efficient, scalable synthetic approaches to valuable pharmaceutical intermediates.

The stability profile of 2-bromo-5-hydrazinylPyridine makes it particularly suitable for various reaction conditions. Proper storage under inert atmosphere at low temperatures ensures long-term stability, maintaining the compound's reactivity for diverse synthetic applications.

Analytical characterization of 1268882-60-5 typically involves comprehensive techniques including 1H NMR, 13C NMR, mass spectrometry, and HPLC analysis. These methods confirm both the identity and purity of the material, crucial for reproducible results in synthetic applications.

Looking forward, the unique structural features of 2-bromo-5-hydrazinylPyridine position it as a key player in emerging areas of chemical research. Its potential applications in developing targeted therapies and functional materials continue to attract significant scientific interest, ensuring its relevance in future chemical innovation.

For researchers working with pyridine derivatives, understanding the reactivity patterns and synthetic applications of CAS 1268882-60-5 provides valuable insights for designing novel molecular architectures. The compound's balanced electronic properties and versatile functional groups make it particularly valuable in contemporary structure-based drug design approaches.

The environmental and safety aspects of handling 2-bromo-5-hydrazinylPyridine follow standard laboratory protocols for heterocyclic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, in line with good laboratory practices.

In the context of green chemistry initiatives, recent efforts have focused on developing more sustainable synthetic routes to 1268882-60-5. These approaches aim to minimize waste generation and reduce the use of hazardous reagents while maintaining high yields and purity of the final product.

The global market for specialty pyridine derivatives like 2-bromo-5-hydrazinylPyridine reflects broader trends in pharmaceutical and materials research. Market analysts project steady growth in demand for such fine chemicals, driven by ongoing drug discovery programs and materials innovation.

Academic and industrial researchers frequently inquire about the scalability of synthesis for CAS 1268882-60-5, reflecting the practical importance of this intermediate. Recent publications have addressed this need by reporting multigram-scale preparations with optimized purification protocols.

The intellectual property landscape surrounding 2-bromo-5-hydrazinylPyridine applications continues to evolve, with new patents regularly emerging that utilize this compound as a key intermediate. These developments underscore its importance in innovative therapeutic and material science applications.

For synthetic chemists, the regioselectivity offered by 1268882-60-5 represents one of its most valuable attributes. The defined substitution pattern enables precise molecular construction, particularly important in complex molecule synthesis where positional control is critical.

Quality control standards for 2-bromo-5-hydrazinylPyridine have become increasingly stringent, reflecting its use in critical research applications. Leading suppliers now provide comprehensive analytical data packages, including residual solvent analysis and elemental composition verification.

Looking at future research directions, the application of CAS 1268882-60-5 in bioconjugation chemistry shows particular promise. The hydrazine moiety offers selective reactivity with carbonyl groups, enabling its use in targeted drug delivery systems and diagnostic probe development.

The compound's role in medicinal chemistry optimization continues to expand, with recent studies demonstrating its utility in improving pharmacokinetic properties of drug candidates. This application capitalizes on the balanced lipophilicity and hydrogen bonding capacity of the 2-bromo-5-hydrazinylPyridine scaffold.

In educational settings, 1268882-60-5 serves as an excellent example for teaching advanced heterocyclic chemistry concepts. Its well-defined reactivity provides clear illustrations of important synthetic transformations and mechanistic principles.

The development of improved analytical methods for 2-bromo-5-hydrazinylPyridine quantification continues to progress, addressing the needs of quality control laboratories. Modern techniques including UHPLC-MS now enable rapid and accurate determination of purity and stability.

As research into pyridine-based materials advances, the unique properties of CAS 1268882-60-5 position it as a valuable component in developing next-generation functional materials. Its potential applications range from organic semiconductors to molecular sensors, reflecting the versatility of this chemical building block.